Cas no 2098038-73-2 (Ethyl 6-(difluoromethyl)-2-methylpyrimidine-4-carboxylate)

• Product Name: Ethyl 6-(difluoromethyl)-2-methylpyrimidine-4-carboxylate
• CAS No: 2098038-73-2
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 5725214
• PubChem ID: 122239372
• Update Time: 2023-10-27

Ethyl 6-(difluoromethyl)-2-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• starbld0039255
• ethyl 6-(difluoromethyl)-2-methylpyrimidine-4-carboxylate
• AKOS040812367
• 2098038-73-2
• F1967-8446
• 4-Pyrimidinecarboxylic acid, 6-(difluoromethyl)-2-methyl-, ethyl ester
• Ethyl 6-(difluoromethyl)-2-methylpyrimidine-4-carboxylate

• Inchi： 1S/C9H10F2N2O2/c1-3-15-9(14)7-4-6(8(10)11)12-5(2)13-7/h4,8H,3H2,1-2H3
• InChI Key： HTKYVDKVDQCAAQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=NC(C)=N1)F

Computed Properties

• Exact Mass: 216.07103389g/mol
• Monoisotopic Mass: 216.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 280.4±40.0 °C(Predicted)
• pka: -2.47±0.41(Predicted)